Cas no 1268810-16-7 (tert-butyl N-(1-ethynylcyclobutyl)carbamate)

• Product Name: tert-butyl N-(1-ethynylcyclobutyl)carbamate
• CAS No: 1268810-16-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD24617014
• CID: 3164366
• PubChem ID: 118989118
• Update Time: 2025-10-29

tert-butyl N-(1-ethynylcyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Not available
• N-Boc-1-ethynylcyclobutanamine
• tert-Butyl (1-ethynylcyclobutyl)carbamate
• SY130114
• tert-butyl N-(1-ethynylcyclobutyl)carbamate
• EN300-1883041
• F2147-2827
• TAC81016
• AKOS026716043
• DB-130692
• CS-0343374
• 960-358-7
• 1268810-16-7
• AC2559
• CS-12684
• tert-Butyl(1-ethynylcyclobutyl)carbamate
• MFCD24617014

• MDL： MFCD24617014
• Inchi： 1S/C11H17NO2/c1-5-11(7-6-8-11)12-9(13)14-10(2,3)4/h1H,6-8H2,2-4H3,(H,12,13)
• InChI Key： DLGDOLWJFQBSON-UHFFFAOYSA-N
• SMILES： O(C(NC1(C#C)CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.126
• Monoisotopic Mass: 195.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(1-ethynylcyclobutyl)carbamate

Introduction to tert-butyl N-(1-ethynylcyclobutyl)carbamate (CAS No. 1268810-16-7)

tert-butyl N-(1-ethynylcyclobutyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1268810-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The structural features of tert-butyl N-(1-ethynylcyclobutyl)carbamate, including its bulky tert-butyl group and the presence of an ethynyl substituent on a cyclobutyl ring, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during multi-step reactions. Its stability and ease of removal make it a preferred choice in pharmaceutical manufacturing. On the other hand, the 1-ethynylcyclobutyl moiety introduces a reactive alkyne functionality, which can participate in various coupling reactions such as Sonogashira coupling, Suzuki-Miyaura coupling, and Buchwald-Hartwig amination. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the utility of tert-butyl N-(1-ethynylcyclobutyl)carbamate as a key intermediate in the synthesis of heterocyclic compounds. Heterocycles are prevalent in many pharmacologically active molecules due to their ability to mimic natural products and exhibit diverse biological functions. The incorporation of the ethynyl group into the cyclobutyl ring enhances the reactivity of the molecule, facilitating further functionalization and diversification. This has opened up new avenues for designing molecules with enhanced binding affinity and selectivity towards target proteins.

In the realm of medicinal chemistry, tert-butyl N-(1-ethynylcyclobutyl)carbamate has been explored as a precursor for developing small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its potential in generating inhibitors for enzymes involved in cancer metabolism. The cyclobutane ring provides a rigid scaffold that can be fine-tuned to optimize interactions with enzymatic active sites. Additionally, the ethynyl functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

The pharmaceutical industry has also shown interest in tert-butyl N-(1-ethynylcyclobutyl)carbamate for its role in developing anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of signaling pathways and enzymes, many of which can be modulated by small-molecule inhibitors. The structural motif present in this compound has been found to interact with key inflammatory mediators, suggesting its potential as a lead compound for drug discovery programs targeting chronic inflammatory diseases.

From a synthetic chemistry perspective, tert-butyl N-(1-ethynylcyclobutyl)carbamate serves as an excellent building block for constructing more complex molecules through cross-coupling reactions. These reactions are fundamental in modern organic synthesis, allowing for the efficient assembly of carbon-carbon bonds under mild conditions. The ability to introduce diverse functional groups at specific positions within the molecule makes it a valuable asset in medicinal chemistry campaigns aimed at optimizing pharmacokinetic and pharmacodynamic properties.

The versatility of tert-butyl N-(1-ethynylcyclobutyl)carbamate extends beyond its use as an intermediate; it also finds applications in materials science and polymer chemistry. The ethynyl group can be polymerized or incorporated into functional materials through click chemistry approaches, leading to novel polymers with tailored properties. These materials have potential applications in drug delivery systems, where precise control over molecular architecture is crucial for achieving desired therapeutic outcomes.

Recent research has also explored the use of tert-butyl N-(1-ethynylcyclobutul)carbamate in combinatorial chemistry libraries. Combinatorial approaches allow for the rapid generation of large numbers of structurally diverse compounds, which can then be screened for biological activity. This strategy has been particularly successful in identifying lead compounds for antibiotic development, where rapid screening against resistant bacterial strains is essential.

The synthesis of tert-butYL N-(1-EthYnylCycLoBuTyll CarbamAte) involves multi-step organic transformations that highlight modern synthetic techniques such as transition metal catalysis and organometallic chemistry. These methods enable high-yielding and enantioselective transformations, which are critical for producing pharmaceutical-grade compounds with high purity and minimal side products. The use of palladium catalysts in cross-coupling reactions is particularly noteworthy, as it allows for efficient functionalization at multiple positions within the molecule.

In conclusion,Tert-butYL N-(1-EthYnylCycLoBuTyll CarbamAte) (CAS No. 1268810-16-7) is a multifaceted compound with significant potential across various fields including pharmaceuticals, materials science, and polymer chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications and synthetic strategies involving this compound,tert-butYL N-(1-EthYnylCycLoBuTyll CarbamAte) is poised to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.